Cas no 438219-08-0 (5-(4-chlorophenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(4-chlorophenoxy)methylfuran-2-carbaldehyde
• CAS No: 438219-08-0
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• MDL: MFCD02253937
• CID: 2857505
• PubChem ID: 1229853
• Update Time: 2025-10-29

5-(4-chlorophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxy)methylfuran-2-carbaldehyde
• 5-((4-Chlorophenoxy)methyl)furan-2-carbaldehyde
• 5-(4-Chloro-phenoxymethyl)-furan-2-carbaldehyde
• Oprea1_865800
• BBL038271
• EN300-92346
• Z275127842
• CS-0264220
• NSA21908
• STK301615
• AKOS000304180
• 5-[(4-Chlorophenoxy)methyl]-2-furancarboxaldehyde
• 5-[(4-chlorophenoxy)methyl]furan-2-carbaldehyde
• 438219-08-0
• SCHEMBL6926049
• AK-968/41170241
• 5-[(4-chlorophenoxy)methyl]-2-furaldehyde
• DB-381818
• 5-(4-chlorophenoxymethyl)furan-2-carbaldehyde

• MDL： MFCD02253937
• Inchi： 1S/C12H9ClO3/c13-9-1-3-10(4-2-9)15-8-12-6-5-11(7-14)16-12/h1-7H,8H2
• InChI Key： AXNCLMMSMBLUBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 236.0240218Da
• Monoisotopic Mass: 236.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-chlorophenoxy)methylfuran-2-carbaldehyde

Introduction to 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde (CAS No. 438219-08-0)

5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde, with the CAS number 438219-08-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a chlorophenyl group, and an aldehyde functional group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The molecular formula of 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde is C₁₁H₈ClO₃, and its molecular weight is approximately 219.63 g/mol. The compound's chemical structure can be represented as:

The synthesis of 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde typically involves a multi-step process, starting from readily available starting materials such as 4-chlorophenol and furan derivatives. One common synthetic route involves the reaction of 4-chlorophenol with a suitable furan derivative in the presence of a catalyst, followed by oxidation to form the aldehyde group. This process requires careful control of reaction conditions to ensure high yield and purity.

In recent years, 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde has been studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the development of new therapeutic agents for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Beyond its antioxidant properties, 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various cell models. This anti-inflammatory activity suggests potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In the context of drug discovery, 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde has been evaluated for its ability to modulate specific biological targets. For example, it has been shown to interact with enzymes involved in metabolic pathways, potentially offering new avenues for the development of drugs targeting metabolic disorders. Additionally, its ability to cross cell membranes and interact with intracellular targets makes it an attractive candidate for further pharmacological studies.

The safety profile of 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde is an important consideration in its potential use as a therapeutic agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(4-Chlorophenoxy)methylfuran-2-carbaldehyde (CAS No. 438219-08-0) is a versatile compound with promising biological activities that warrant further investigation. Its unique chemical structure and diverse biological properties make it a valuable candidate for the development of new therapeutic agents in various medical fields. Ongoing research continues to explore its potential applications and optimize its use in clinical settings.